Cas no 81995-11-1 (Ethanone,1-(2-hydroxyphenyl)-2-(triphenylphosphoranylidene)-)

Ethanone,1-(2-hydroxyphenyl)-2-(triphenylphosphoranylidene)- is a specialized organic compound featuring a hydroxyphenyl ketone moiety linked to a triphenylphosphoranylidene group. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in Wittig and related reactions for forming carbon-carbon double bonds. The presence of the hydroxyl group enhances its versatility, allowing for further functionalization or coordination with metal catalysts. Its stability under controlled conditions and well-defined reactivity profile make it a useful intermediate in the synthesis of complex organic molecules, including pharmaceuticals and advanced materials. Proper handling under inert conditions is recommended due to its sensitivity to air and moisture.
Ethanone,1-(2-hydroxyphenyl)-2-(triphenylphosphoranylidene)- structure
81995-11-1 structure
Product Name:Ethanone,1-(2-hydroxyphenyl)-2-(triphenylphosphoranylidene)-
CAS No:81995-11-1
MF:C26H21O2P
MW:396.417507886887
MDL:MFCD00066986
CID:708241
Update Time:2025-06-23

Ethanone,1-(2-hydroxyphenyl)-2-(triphenylphosphoranylidene)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2-hydroxyphenyl)-2-(triphenylphosphoranylidene)-
    • (2-HYDROXYBENZOYL)METHYLENETRIPHENYLPHOSPHORANE
    • 1-(2-hydroxyphenyl)-2-(triphenyl-λ<sup>5</sup>-phosphanylidene)ethanone
    • o-hydroxybenzoylmethylenetriphenylphosphorane
    • o-Hydroxyphenacylidenetriphenylphosphorane
    • 1-(2-Hydroxyphenyl)-2-(triphenylphosphoranylidene)ethanone (ACI)
    • MDL: MFCD00066986
    • Inchi: 1S/C26H21O2P/c27-25-19-11-10-18-24(25)26(28)20-29(21-12-4-1-5-13-21,22-14-6-2-7-15-22)23-16-8-3-9-17-23/h1-20,27H
    • InChI Key: PMSVUDQOUYXZBH-UHFFFAOYSA-N
    • SMILES: O=C(C1C(O)=CC=CC=1)C=P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 396.12800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 5.4

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 210 °C
  • PSA: 47.11000
  • LogP: 4.37120
  • Solubility: Not determined

Ethanone,1-(2-hydroxyphenyl)-2-(triphenylphosphoranylidene)- Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 37/39-26
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

Ethanone,1-(2-hydroxyphenyl)-2-(triphenylphosphoranylidene)- Customs Data

  • HS CODE:29310099

Ethanone,1-(2-hydroxyphenyl)-2-(triphenylphosphoranylidene)- Pricemore >>

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81995-11-1 98%
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1-(o-Hydroxyphenyl)-2-(triphenylphosphoranylidene)ethanone
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abcr
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Ethanone,1-(2-hydroxyphenyl)-2-(triphenylphosphoranylidene)- Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  50 - 60 °C
Reference
Methylenetriphenylphosphorane
Lee, Kevin C., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 2

Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
New route to styrylchromones via [1-(2-hydroxybenzoyl)alkylidene]triphenylphosphoranes
Zammattio, F.; Brion, J. D.; Ducrey, P.; Le Baut, G., Synthesis, 1992, (4), 375-6

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  < 60 min, rt
Reference
In vivo phase II-enzymes inducers, as potential chemopreventive agents, based on the chalcone and furoxan skeletons
Cabrera, Mauricio; Mastandrea, Ignacio; Otero, Gabriel; Cerecetto, Hugo ; Gonzalez, Mercedes, Bioorganic & Medicinal Chemistry, 2016, 24(8), 1665-1674

Ethanone,1-(2-hydroxyphenyl)-2-(triphenylphosphoranylidene)- Raw materials

Ethanone,1-(2-hydroxyphenyl)-2-(triphenylphosphoranylidene)- Preparation Products

Additional information on Ethanone,1-(2-hydroxyphenyl)-2-(triphenylphosphoranylidene)-

Ethanone, 1-(2-hydroxyphenyl)-2-(triphenylphosphoranylidene) (CAS No. 81995-11-1)

Ethanone, 1-(2-hydroxyphenyl)-2-(triphenylphosphoranylidene), also known by its CAS registry number CAS No. 81995-11-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a ketone group with a triphenylphosphoranylidene moiety and a hydroxyl-substituted phenyl group. The molecule's structure lends it to various applications in chemical synthesis and material engineering.

The synthesis of Ethanone, 1-(2-hydroxyphenyl)-2-(triphenylphosphoranylidene) involves a series of carefully controlled reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the triphenylphosphoranylidene group. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for high-performance applications.

The physical properties of this compound are equally intriguing. Its melting point and solubility characteristics make it amenable to a wide range of chemical processes. Recent studies have focused on understanding its thermal stability under various conditions, which is crucial for its application in high-temperature environments. Additionally, the compound exhibits interesting optical properties, which have been leveraged in the development of advanced materials for optoelectronic devices.

In terms of applications, Ethanone, 1-(2-hydroxyphenyl)-2-(triphenylphosphoranylidene) has found utility in several key areas. One notable application is in the field of polymer chemistry, where it serves as a building block for constructing functional polymers with tailored properties. Its ability to undergo polymerization under mild conditions has made it a valuable precursor for synthesizing high-performance polymers used in aerospace and automotive industries.

Another significant application lies in the realm of catalysis. The triphenylphosphoranylidene group within the molecule imparts unique catalytic properties, making it an effective catalyst for various organic transformations. Recent research has highlighted its potential as a reusable catalyst in asymmetric synthesis, offering a sustainable approach to producing chiral compounds.

The environmental impact of Ethanone, 1-(2-hydroxyphenyl)-2-(triphenylphosphoranylidene) has also been a topic of interest. Studies have been conducted to assess its biodegradability and toxicity profiles. Preliminary findings suggest that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, making it a safer alternative to some traditional chemicals used in industrial processes.

Looking ahead, ongoing research is focused on expanding the scope of applications for this compound. Scientists are exploring its potential in drug delivery systems and as a component in advanced composites with enhanced mechanical properties. The integration of computational chemistry techniques has further accelerated the discovery of novel uses for this versatile molecule.

In conclusion, Ethanone, 1-(2-hydroxyphenyl)-2-(triphenylphosphoranylidene) (CAS No. 81995-11-1) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and diverse applications continue to make it an important compound in both academic research and industrial settings. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its role in the chemical sciences.

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